1-(4-(2-(4-Methoxyphenyl)-4-(phenylsulfonyl)oxazol-5-yl)piperazin-1-yl)ethanone

• IUPAC Name: 1-[4-[4-(benzenesulfonyl)-2-(4-methoxyphenyl)-1,3-oxazol-5-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C22H23N3O5S/c1-16(26)24-12-14-25(15-13-24)22-21(31(27,28)19-6-4-3-5-7-19)23-20(30-22)17-8-10-18(29-2)11-9-17/h3-11H,12-15H2,1-2H3
• InChI Key: ZNKAFQSHDBLKPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=C(N=C(O2)C3=CC=C(C=C3)OC)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H23N3O5S
• Molecular Weight: 441.5 g/mol

Description

1-(4-(2-(4-Methoxyphenyl)-4-(phenylsulfonyl)oxazol-5-yl)piperazin-1-yl)ethanone, also known as MPPE, is a synthetic compound that belongs to the class of oxazoline derivatives. It has been extensively studied for its potential use in scientific research due to its unique chemical structure and properties.

Scientific Research Applications

Crystal Structure and Computational Analysis

Research has focused on the synthesis and structure elucidation of novel piperazine derivatives, including compounds similar to the one . For example, Kumara et al. (2017) synthesized new piperazine derivatives and confirmed their structures through single crystal X-ray diffraction studies. Density Functional Theory (DFT) calculations provided insights into the reactive sites for electrophilic and nucleophilic nature of the molecules. These studies are foundational for understanding the chemical properties and reactivity of such compounds (Kumara et al., 2017).

Pharmacological Evaluation

Bhosale et al. (2014) conducted pharmacological evaluations of biphenyl moiety linked with aryl piperazine, including the synthesis of derivatives that share structural similarities with the compound . They assessed the antipsychotic activity and conducted computational studies, including quantitative structure-activity relationship (QSAR) analyses. Such research contributes to drug development, particularly in understanding compounds' potential as antipsychotic agents (Bhosale et al., 2014).

Electrochemical Synthesis

The electrochemical synthesis approach has been explored for creating piperazine derivatives, as demonstrated by Nematollahi et al. (2014). They conducted electrochemical syntheses in two successive oxidation steps, contributing to a greener and more efficient synthesis method for such compounds. This research highlights the importance of developing sustainable synthesis methods for complex organic molecules (Nematollahi et al., 2014).

Metabolic Pathway Elucidation

Understanding the metabolic pathways of novel antidepressants is crucial for drug development. Hvenegaard et al. (2012) investigated the metabolism of a compound structurally related to the one , providing detailed insights into the enzymes involved in its oxidative metabolism. Such studies are essential for predicting drug interactions and optimizing therapeutic efficacy (Hvenegaard et al., 2012).